Cas no 208774-28-1 (Ethyl 2-methyl-1H-pyrazolo[1,5-b][1,2,4]triazole-7-carboxylate)

• Product Name: Ethyl 2-methyl-1H-pyrazolo[1,5-b][1,2,4]triazole-7-carboxylate
• CAS No: 208774-28-1
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 2093272
• Update Time: 2025-06-08

Ethyl 2-methyl-1H-pyrazolo[1,5-b][1,2,4]triazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-1H-pyrazolo[1,5-b][1,2,4]triazole-7-carboxylate
• ZPJJNHJYMVWLKP-UHFFFAOYSA-N

• Inchi： 1S/C8H10N4O2/c1-3-14-8(13)6-4-9-12-7(6)10-5(2)11-12/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： ZPJJNHJYMVWLKP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C=1N=C(C)N2)=O

Computed Properties

• Exact Mass: 194.08
• Monoisotopic Mass: 194.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3

Additional information on Ethyl 2-methyl-1H-pyrazolo[1,5-b][1,2,4]triazole-7-carboxylate

Comprehensive Overview of Ethyl 2-methyl-1H-pyrazolo[1,5-b][1,2,4]triazole-7-carboxylate (CAS No. 208774-28-1)

Ethyl 2-methyl-1H-pyrazolo[1,5-b][1,2,4]triazole-7-carboxylate (CAS No. 208774-28-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo-triazole family, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel kinase inhibitors and antimicrobial agents. Its molecular framework makes it a promising candidate for addressing challenges in medicinal chemistry and material science.

The growing interest in Ethyl 2-methyl-1H-pyrazolo[1,5-b][1,2,4]triazole-7-carboxylate is reflected in the surge of online searches related to its synthesis methods, mechanism of action, and industrial applications. Many users are curious about how this compound compares to other heterocyclic compounds in terms of efficacy and safety. Recent advancements in computational chemistry have enabled scientists to predict its interactions with biological targets more accurately, further driving its popularity in academic and industrial labs. Additionally, its role in green chemistry initiatives has sparked discussions about sustainable synthesis routes.

One of the most frequently asked questions about CAS No. 208774-28-1 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for a wide range of experimental setups. Its stability profile is also a key consideration for researchers working on long-term storage and formulation development. These properties are critical for its potential use in drug delivery systems and catalytic processes.

Another area of interest is the structural-activity relationship (SAR) of Ethyl 2-methyl-1H-pyrazolo[1,5-b][1,2,4]triazole-7-carboxylate. Scientists are investigating how modifications to its core structure can enhance its bioavailability and target specificity. This research is particularly relevant in the context of personalized medicine, where tailored compounds are needed to address individual patient needs. The compound's versatility also makes it a valuable tool for studying enzyme inhibition and signal transduction pathways.

In the realm of agrochemicals, CAS No. 208774-28-1 has shown promise as a precursor for developing new pesticides and herbicides. Its ability to interfere with specific metabolic pathways in pests and weeds has attracted attention from companies looking for eco-friendly alternatives to traditional chemicals. This aligns with the global trend toward sustainable agriculture and reduced environmental impact. Researchers are also exploring its potential in plant growth regulation, which could revolutionize crop management practices.

The synthesis of Ethyl 2-methyl-1H-pyrazolo[1,5-b][1,2,4]triazole-7-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Recent publications have highlighted innovative approaches to optimize yield and purity, such as microwave-assisted synthesis and catalytic hydrogenation. These methods not only improve efficiency but also reduce waste, contributing to the principles of green synthesis. As a result, the compound has become a case study in modern process chemistry.

Looking ahead, the demand for CAS No. 208774-28-1 is expected to rise as its applications expand into emerging fields like nanotechnology and bioimaging. Its fluorescent properties and compatibility with nanoparticle conjugation make it a candidate for advanced diagnostic tools. Furthermore, its potential role in photodynamic therapy is being explored, offering new avenues for cancer treatment. These developments underscore the compound's versatility and its growing importance in cutting-edge research.

In summary, Ethyl 2-methyl-1H-pyrazolo[1,5-b][1,2,4]triazole-7-carboxylate (CAS No. 208774-28-1) represents a fascinating intersection of chemistry, biology, and materials science. Its broad applicability and ongoing research make it a subject of enduring interest for scientists and industry professionals alike. As new discoveries emerge, this compound is poised to play a pivotal role in shaping the future of scientific innovation.